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Compound of Interest

Compound Name: VUF10166

Cat. No.: B141808 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of VUF10166, a potent 5-HT3A receptor antagonist. By adhering to these protocols,

laboratories can minimize risks and maintain compliance with safety regulations.

Key Chemical and Safety Data for VUF10166
A thorough understanding of the chemical properties of VUF10166 is the first step toward safe

handling and disposal. This information, summarized in the table below, is critical for assessing

potential hazards and determining the appropriate disposal pathway.
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Property Value Source

Chemical Name
2-chloro-3-(4-methylpiperazin-

1-yl)quinoxaline
[1]

CAS Number 155584-74-0 [1][2][3]

Molecular Formula C13H15ClN4 [1][2][3]

Molecular Weight 262.74 g/mol [1][2]

Physical Appearance Solid [1][3]

Solubility

Insoluble in H2O; ≥26.3 mg/mL

in EtOH; ≥38.8 mg/mL in

DMSO

[1]

Storage Store at -20°C [1][4]

Hazard Identification: While a specific hazard classification for VUF10166 is not readily

available in the provided search results, its chemical structure as a chlorinated organic

compound suggests it should be handled as a potentially hazardous chemical. Standard

laboratory safety precautions, including the use of personal protective equipment (PPE) such

as gloves, lab coats, and safety glasses, should be employed at all times.

Step-by-Step Disposal Protocol for VUF10166
The following protocol outlines the necessary steps for the proper disposal of VUF10166
waste, including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired VUF10166 powder in a clearly labeled, sealed container.

Contaminated consumables such as weigh boats, pipette tips, and gloves should be

placed in a designated hazardous waste bag.

Liquid Waste:
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Solutions containing VUF10166 should be collected in a dedicated, leak-proof, and

chemically compatible waste container. Given its solubility in ethanol and DMSO, a high-

density polyethylene (HDPE) or glass container is appropriate.

Do not mix VUF10166 waste with other incompatible chemical waste streams. As a

halogenated organic compound, it should be segregated from non-halogenated organic

waste.[5]

Contaminated Labware:

Glassware and other reusable lab equipment contaminated with VUF10166 should be

decontaminated before reuse or disposal.

Triple-rinse the glassware with a suitable solvent (e.g., ethanol) in which VUF10166 is

soluble.[6] The rinsate must be collected and treated as hazardous liquid waste.

After decontamination, the glassware can be washed according to standard laboratory

procedures.

2. Waste Labeling and Storage:

All waste containers must be clearly and accurately labeled with the words "Hazardous

Waste," the full chemical name "VUF10166," and the approximate concentration and

quantity.[5][6]

Keep waste containers securely sealed except when adding waste.[5][6]

Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials.

3. Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EH&S) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[5]

Provide the EH&S department with accurate information about the waste composition.

Never dispose of VUF10166 down the drain or in the regular trash.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

VUF10166 waste.
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Caption: VUF10166 Disposal Workflow.

By implementing these procedures, laboratories can ensure the safe and responsible disposal

of VUF10166, thereby protecting personnel and the environment. Always consult your

institution's specific chemical hygiene plan and waste disposal guidelines for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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